N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide

• Molecular Formula: C15H22BrN3O
• Molecular Weight: 340.26 g/mol
• IUPAC Name: N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C15H22BrN3O/c1-12-11-13(3-4-14(12)16)17-15(20)5-6-19-9-7-18(2)8-10-19/h3-4,11H,5-10H2,1-2H3,(H,17,20)
• InChI Key: LZESCBYVXACSSK-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)NC(=O)CCN2CCN(CC2)C)Br

Description

N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide, also known as BRL-15572, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It is a selective antagonist of the dopamine D3 receptor, which is involved in the regulation of mood, motivation, and reward. In

Mechanism of Action

N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide acts as a selective antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic pathway of the brain. This pathway is involved in the regulation of reward and motivation, making it a potential target for the treatment of addiction and other psychiatric disorders. By blocking the D3 receptor, N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide reduces the rewarding effects of drugs of abuse and may help to prevent relapse in individuals with addiction.
Biochemical and Physiological Effects:
N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been shown to have a number of biochemical and physiological effects in preclinical studies. It increases the levels of dopamine and its metabolites in the brain, which may contribute to its antidepressant and anxiolytic effects. Additionally, N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been shown to reduce the release of glutamate, a neurotransmitter that is involved in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide in lab experiments is its high selectivity for the dopamine D3 receptor. This allows researchers to study the specific effects of blocking this receptor without affecting other dopamine receptors. However, one limitation of using N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide is its relatively low potency, which may require higher doses to achieve the desired effects.

Future Directions

There are several potential future directions for the study of N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide. One area of interest is its potential to treat drug addiction, particularly cocaine addiction. Additionally, N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide may have applications in the treatment of other psychiatric disorders, such as depression and anxiety. Further research is needed to fully understand the mechanisms of action and potential therapeutic applications of N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide.
In conclusion, N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide is a chemical compound that has shown promise for its potential therapeutic applications in the treatment of addiction and other psychiatric disorders. Its selective antagonism of the dopamine D3 receptor makes it a valuable tool for studying the role of this receptor in reward and motivation. Further research is needed to fully understand the potential applications of N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide and its mechanisms of action.

Synthesis Methods

The synthesis of N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide involves a multi-step process that starts with the reaction of 4-bromo-3-methylphenylamine with 1-bromo-3-chloropropane to form 4-bromo-3-methylphenyl-3-chloropropane. This intermediate is then reacted with 4-methylpiperazine in the presence of a base to yield N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide. The purity of the compound can be improved through recrystallization or column chromatography.

Scientific Research Applications

N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been studied extensively in preclinical models for its potential therapeutic applications. It has been shown to have antidepressant, anxiolytic, and anti-addictive effects in animal studies. Additionally, N-(4-bromo-3-methylphenyl)-3-(4-methylpiperazin-1-yl)propanamide has been investigated for its potential to treat schizophrenia, Parkinson's disease, and drug addiction in humans.